Cas no 129560-03-8 ((4-(p-Tolyloxy)phenyl)methanamine)

(4-(p-Tolyloxy)phenyl)methanamine Properties

Names and Identifiers

• (4-(p-Tolyloxy)phenyl)methanamine
• 4-p-Tolyloxy-benzylamine
• Benzenemethanamine,4-(4-methylphenoxy)-
• [4-(4-Methylphenoxy)Phenyl]Methanamine Hydrochloride
• 4-(4-METHYLPHENOXY)-BENZENEMETHANAMINE
• 4-(4-methylphenoxy)benzylamine
• AG-D-60124
• PubChem16264
• ST063687
• BenzeneMethanaMine, 4-(4-Methylphenoxy)-
• CS-0370579
• SB77128
• [4-(4-methylphenoxy)phenyl]methanamine
• AKOS000218320
• A805951
• J-016364
• SCHEMBL920927
• BRD-K10318280-001-01-8
• DTXSID80360255
• 4-(p-Tolyloxy)benzylamine
• ZNHILEFNCURVGP-UHFFFAOYSA-N
• 129560-03-8
• 4-(4-methylphenyloxy)benzylamine
• E87687
• 1-[4-(4-METHYLPHENOXY)PHENYL]METHANAMINE
• Benzenemethanamine, 4-(4-methylphenoxy)-
• DS-018458
• 4-(4-methylphenoxy)-Benzenemethanamine
• +Expand

• MDL： MFCD06589813
• InChIKey： ZNHILEFNCURVGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO/c1-11-2-6-13(7-3-11)16-14-8-4-12(10-15)5-9-14/h2-9H,10,15H2,1H3
• SMILES： CC1=CC=C(C=C1)OC2=CC=C(C=C2)CN

Computed Properties

• Exact Mass: 213.11545
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 213.115364g/mol
• Heavy Atom Count: 16
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• LogP: 2.7
• PSA: 35.25